2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione
Overview
Description
2-(Chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione, also known as CMID, is a heterocyclic compound that has been studied for its potential applications in scientific research. It is a derivative of isoindole, a heterocyclic aromatic compound, and is composed of a cyclic structure with two oxygen atoms, two nitrogen atoms, and a chlorine atom. CMID has been studied for its potential as a drug, a reagent, and a catalyst for various reactions.
Scientific Research Applications
2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione has been studied for its potential applications in scientific research. It has been used as a synthetic intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used as a reagent in organic synthesis and as a catalyst for various reactions. 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione has been studied for its potential as a drug, a reagent, and a catalyst for various reactions.
Mechanism of Action
The mechanism of action of 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione is not fully understood. However, it is believed to act as a proton acceptor, which can cause a change in the pH of the surrounding environment. This change in pH could lead to the formation of new compounds or the activation of existing compounds. Additionally, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione can act as a Lewis acid, which can facilitate the formation of new compounds or the activation of existing compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione are not fully understood. However, it has been shown to have antioxidant, anti-inflammatory, and anti-cancer activities. It has also been shown to have an inhibitory effect on the growth of certain bacteria. Additionally, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione has been shown to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450 and lipoxygenase.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione in laboratory experiments include its low cost, its availability, and its stability. Additionally, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione is relatively easy to synthesize and can be used in a variety of reactions. The limitations of using 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione in laboratory experiments include its relatively low solubility in water and its potential to cause undesired side effects.
Future Directions
For the use of 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione in scientific research include its potential use as a drug, a reagent, and a catalyst for various reactions. Additionally, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione could be used in the synthesis of novel compounds, such as pharmaceuticals, agrochemicals, and polymers. Additionally, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione could be used in the development of new methods for drug delivery, such as nanoparticles and nanocarriers. Furthermore, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione could be used to study the biochemical and physiological effects of various compounds, such as proteins and enzymes. Finally, 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione could be used to study the effect of environmental factors, such as temperature, pH, and light, on various biological processes.
Synthesis Methods
2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione can be synthesized through a variety of methods, including the use of a Grignard reagent and a Friedel-Crafts reaction. The Grignard reaction involves the use of a Grignard reagent, a metal-organic compound, and a halogen-containing compound. The reaction is conducted in a polar solvent and produces a product that is a halogenated derivative of the original compound. The Friedel-Crafts reaction involves the use of an alkyl halide and an aromatic compound. The reaction produces a product that is a halogenated derivative of the original compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione involves the reaction of phthalic anhydride with chloromethyl methyl ether in the presence of a catalyst to form the intermediate 2-(chloromethoxy)phthalic anhydride. This intermediate is then reacted with ammonia to form the final product.", "Starting Materials": ["Phthalic anhydride", "Chloromethyl methyl ether", "Catalyst", "Ammonia"], "Reaction": ["Step 1: Phthalic anhydride is reacted with chloromethyl methyl ether in the presence of a catalyst, such as zinc chloride or aluminum chloride, to form 2-(chloromethoxy)phthalic anhydride.", "Step 2: The intermediate 2-(chloromethoxy)phthalic anhydride is then reacted with ammonia in the presence of a solvent, such as ethanol or methanol, to form 2-(chloromethoxy)-2,3-dihydro-1H-isoindole-1,3-dione.", "Step 3: The final product is isolated and purified using standard techniques, such as recrystallization or column chromatography."] } | |
CAS RN |
22583-53-5 |
Molecular Formula |
C9H6ClNO3 |
Molecular Weight |
211.6 |
Purity |
95 |
Origin of Product |
United States |
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